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Compound of Interest

Compound Name: QM295

Cat. No.: B10854949 Get Quote

QM295 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with essential information regarding the stability and proper storage of QM295, a

selective inhibitor of Endoplasmic Reticulum Oxidation 1 (ERO1). The following troubleshooting

guides and frequently asked questions (FAQs) are designed to address common issues

encountered during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: How should I store the solid (powder) form of QM295?

For optimal stability, the solid form of QM295 should be stored under the following conditions:

Long-term storage: For periods extending over months to years, it is recommended to store

the powder at -20°C.[1] Some suppliers suggest a shelf life of over three years if stored

properly at this temperature.

Short-term storage: For temporary storage of a few days to weeks, 4°C is acceptable.[1][2]

General recommendations: Always keep the container tightly sealed in a dry and dark place

to protect it from moisture and light.[1] The compound is considered stable enough for a few

weeks at ambient temperature, such as during shipping.[1]

Q2: What is the best way to prepare and store QM295 solutions?
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QM295 is most commonly dissolved in dimethyl sulfoxide (DMSO).[1][2]

Preparation: To prepare a stock solution, dissolve the QM295 powder in DMSO. One

supplier specifies a solubility of 90 mg/mL in DMSO at 25°C.[2]

Long-term storage of stock solutions: Aliquot the stock solution into smaller, single-use vials

and store them at -20°C.[3] This practice is crucial to avoid repeated freeze-thaw cycles,

which can degrade the compound.

Short-term storage of stock solutions: For use within a week, aliquots can be stored at 4°C.

[1][3]

Usage: Whenever possible, it is best to prepare fresh solutions for each experiment to

ensure maximum potency.[3]

Q3: I left my QM295 powder/solution at room temperature for a short period. Is it still usable?

Short-term exposure to ambient temperatures is generally not expected to significantly affect

the stability of solid QM295, especially for periods of a few weeks, such as during shipping.[1]

However, for solutions, it is recommended to minimize the time spent at room temperature. If a

stock solution was left out for an extended period, it is advisable to prepare a fresh solution for

critical experiments to ensure reproducibility.

Q4: Are there any known degradation pathways for QM295?

Currently, there is no publicly available information detailing the specific degradation pathways

or products of QM295. As a general precaution for quinone-type structures, exposure to strong

oxidizing or reducing agents and high pH conditions should be avoided.

Q5: What are the key chemical properties of QM295?

The table below summarizes the key chemical properties of QM295 based on information from

various suppliers.
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Property Value

Molecular Formula C₁₇H₁₃NO₄

Molecular Weight 295.29 g/mol

Appearance Solid powder

CAS Number 1241046-32-1

Solubility 90 mg/mL in DMSO (at 25°C)[2]

Summary of Storage Conditions
The following table provides a clear comparison of the recommended storage conditions for

QM295 in its solid and solution forms.

Form Storage Condition Duration Recommendations

Solid (Powder) -20°C
Long-term (months to

years)

Store in a dry, dark,

and tightly sealed

container.

4°C
Short-term (days to

weeks)

Keep container tightly

sealed and protected

from light.

Solution (in DMSO) -20°C Long-term (months)

Aliquot into single-use

vials to avoid freeze-

thaw cycles.

4°C
Short-term (days to a

week)

Prepare fresh if

possible for critical

experiments.

Experimental Protocols
Protocol 1: Preparation of a 10 mM QM295 Stock Solution in DMSO

Materials:
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QM295 powder (MW: 295.29 g/mol )

Anhydrous DMSO

Sterile microcentrifuge tubes or vials

Procedure:

1. Allow the QM295 vial to equilibrate to room temperature before opening to prevent

condensation.

2. Weigh out 2.95 mg of QM295 powder.

3. Add 1 mL of anhydrous DMSO to the powder.

4. Vortex or sonicate briefly until the powder is completely dissolved.

5. Aliquot the solution into smaller, single-use, light-protected vials.

6. Store the aliquots at -20°C for long-term storage.

Visualizations
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QM295 Handling and Storage Workflow
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Caption: Workflow for proper handling and storage of QM295.
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QM295 Mechanism of Action
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Caption: QM295 inhibits ERO1α, leading to ER stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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